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Compound of Interest

Compound Name: 2-Furaldehyde dimethylhydrazone

CAS No.: 14064-21-2

Cat. No.: B079063

Get Quote

Introduction
2-Furaldehyde dimethylhydrazone, also known as furfural dimethylhydrazone, is a versatile

heterocyclic compound that serves as a crucial intermediate in organic synthesis. Its unique

chemical structure, featuring a furan ring coupled with a dimethylhydrazone moiety, makes it a

valuable precursor for the development of complex molecules, particularly in the field of

medicinal chemistry. This guide provides a comprehensive overview of its chemical properties,

a detailed protocol for its synthesis, methods for its characterization, and a discussion of its

significant applications, with a focus on its role in the synthesis of bioactive quinone derivatives.

Core Compound Identification and Physicochemical
Properties
2-Furaldehyde dimethylhydrazone is identified by the CAS Number 14064-21-2.[1][2][3] Its

fundamental properties are summarized below, providing a foundational understanding for its

handling and application in experimental settings.
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Table 1: Physicochemical Properties of 2-Furaldehyde Dimethylhydrazone

Property Value Reference

Molecular Formula C₇H₁₀N₂O [1][2]

Molecular Weight 138.17 g/mol [1][2]

Appearance
Clear yellow to dark red-brown

liquid
[3]

Boiling Point 98 °C at 9.5 mmHg [1]

Density 1.042 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.578 [1]

Flash Point 91 °C (195.8 °F) - closed cup [1]

Storage Temperature 2-8°C [1]

InChI Key
DURWBNUASAZMSN-

SOFGYWHQSA-N
[1][2]

SMILES String CN(C)N=Cc1ccco1 [1]

Synthesis of 2-Furaldehyde Dimethylhydrazone
The primary and most direct method for synthesizing 2-Furaldehyde dimethylhydrazone is

through the condensation reaction of 2-Furaldehyde (commonly known as furfural) with N,N-

dimethylhydrazine.[4][5][6] This reaction is a classic example of imine formation, where the

aldehyde's carbonyl group reacts with the primary amine of the hydrazine derivative to form a

C=N double bond, eliminating a molecule of water.

Reaction Mechanism and Rationale
The lone pair of electrons on the terminal nitrogen of N,N-dimethylhydrazine acts as a

nucleophile, attacking the electrophilic carbonyl carbon of 2-furaldehyde. This is typically acid-

catalyzed to protonate the carbonyl oxygen, making the carbon more electrophilic. The

subsequent dehydration step yields the stable hydrazone product. The derivatization of the
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aldehyde group into a hydrazone is a critical step in many synthetic pathways as it modifies the

electronic properties of the furan ring, enhancing its nucleophilicity for subsequent reactions.[6]
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Caption: Synthesis of 2-Furaldehyde Dimethylhydrazone via condensation.

Experimental Protocol: Laboratory-Scale Synthesis
This protocol describes a general procedure for the synthesis. All operations should be

performed in a well-ventilated fume hood.

Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-furaldehyde (1.0 equivalent) in a suitable solvent such as ethanol or

toluene.
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Addition of Hydrazine: To the stirred solution, add N,N-dimethylhydrazine (1.0-1.1

equivalents) dropwise at room temperature. A slight exotherm may be observed.

Catalysis (Optional but Recommended): Add a catalytic amount of a weak acid, such as

acetic acid or p-toluenesulfonic acid, to the mixture to facilitate the reaction.[5]

Reaction: Heat the reaction mixture to reflux and maintain for 1-3 hours.[7] Monitor the

reaction progress by thin-layer chromatography (TLC) until the starting aldehyde is

consumed.

Work-up and Isolation: After cooling to room temperature, remove the solvent under reduced

pressure using a rotary evaporator.

Purification: The resulting crude product, a yellow to reddish-brown oil, can be purified by

vacuum distillation to yield the final product with high purity.[1]

Analytical Characterization
To ensure the identity and purity of the synthesized 2-Furaldehyde dimethylhydrazone, a

combination of spectroscopic techniques is employed.

Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum is a key tool for

confirming the formation of the hydrazone. The disappearance of the strong C=O stretching

band of the starting aldehyde (typically around 1670 cm⁻¹) and the appearance of a

characteristic C=N stretching vibration (around 1600-1650 cm⁻¹) are indicative of a

successful reaction.[7] A combined matrix isolation FTIR and theoretical DFT study has been

reported for this compound.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will show characteristic signals for the furan ring

protons (typically in the 6.0-7.5 ppm range), a singlet for the azomethine proton (CH=N),

and a singlet for the two methyl groups of the dimethylamino moiety.

¹³C NMR: The carbon NMR will confirm the presence of the furan ring carbons, the

azomethine carbon, and the methyl carbons.
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Mass Spectrometry (MS): Mass spectrometry will show the molecular ion peak

corresponding to the molecular weight of the compound (138.17 g/mol ), confirming its

elemental composition.

Applications in Drug Development and Organic
Synthesis
The primary utility of 2-Furaldehyde dimethylhydrazone in research and development lies in

its function as a synthon for constructing more complex, biologically active molecules.

Synthesis of Bioactive Furylquinones
A significant application is its use in the preparation of furyl-1,4-quinones and hydroquinones.

[1] These compounds are synthesized through a reaction with various benzo- and

naphthoquinones.[1] Studies have demonstrated that the resulting furylquinone derivatives

possess significant antiproliferative activity against human tumor cell lines and have been

investigated for their anticancer properties.[1] The dimethylhydrazone group facilitates a

nucleophilic addition to the quinone ring, followed by oxidative coupling to form the desired

furylquinone structure.
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Caption: Workflow for synthesizing bioactive furylquinones.

Modulation of Furan Ring Reactivity
The derivatization of 2-furaldehyde to its dimethylhydrazone form serves to restore the

nucleophilicity of the furan ring.[6] The electron-withdrawing nature of the aldehyde group

deactivates the furan ring towards electrophilic substitution. By converting it to the less-

withdrawing hydrazone, the ring is reactivated, enabling reactions such as selective
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hydroxymethylation with formaldehyde, which is a key step in the synthesis of valuable platform

chemicals like 5-hydroxymethylfurfural.[6]

Safety, Handling, and Storage
Proper handling and storage are crucial when working with 2-Furaldehyde
dimethylhydrazone due to its potential hazards.

Table 2: Safety and Handling Information
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Category Information Reference

Signal Word Warning [1]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1]

Hazard Classifications
Skin Irritant 2, Eye Irritant 2,

STOT SE 3
[1]

Target Organs Respiratory system [1]

Personal Protective Equipment

(PPE)

Eyeshields, chemical-resistant

gloves, type ABEK (EN14387)

respirator filter.

[1]

Storage Class 10 - Combustible liquids [1]

First Aid Measures

Eyes: Immediately flush with

plenty of water for at least 15

minutes. Seek medical

attention.Skin: Remove

contaminated clothing. Flush

skin with soap and

water.Inhalation: Move to fresh

air. If breathing is difficult, give

oxygen.

[8][9]

Handling

Use in a well-ventilated area or

under a chemical fume hood.

Avoid contact with skin, eyes,

and clothing. Avoid inhalation

of vapor.

[9][10]

Conclusion
2-Furaldehyde dimethylhydrazone is a compound of significant synthetic utility. Its

straightforward preparation, well-characterized properties, and, most importantly, its role as a
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key intermediate in the synthesis of furylquinones with potential anticancer activity, underscore

its importance for researchers in medicinal chemistry and drug development. Adherence to

strict safety protocols is mandatory for its handling, ensuring that its potential as a synthetic tool

can be safely and effectively realized in the laboratory.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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